2,2-Difluoro-2-(quinolin-8-YL)ethanamine

• CAS No.: 780769-67-7
• Molecular Formula: C11H10F2N2
• Molecular Weight: 208.21
• IUPAC Name: 2,2-difluoro-2-quinolin-8-ylethanamine
• InChI: InChI=1S/C11H10F2N2/c12-11(13,7-14)9-5-1-3-8-4-2-6-15-10(8)9/h1-6H,7,14H2
• InChI Key: ZBCHYOUHRRLWEV-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C(=C1)C(CN)(F)F)N=CC=C2

Description

2,2-Difluoro-2-(quinolin-8-YL)ethanamine is a useful research compound. Its molecular formula is C11H10F2N2 and its molecular weight is 208.21. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 8-(2-azido-1,1-difluoro-ethyl)-quinoline (3.8 g, 16.24 mmol) in MeOH (20 mL), as prepared in the last step, was treated with 10 wt. % Pd—C (754 mg) and NH4HCO2 (3 g). After 45 minutes the reaction was filtered through a pad of Celite and partitioned between EtOAc (100 mL) and NaHCO3 (satd) (100 mL). The organic phase was washed with brine (100 mL), dried over Na2SO4 and concentrated in vacuo to afford the product as a yellow viscous oil (2.7 g). 1H NMR (300 Hz, CDCl3) δ 9.0-8.98 (m, 1H), 8.22-8.19 (m, 1H), 8.05 (d, J=7.3 Hz, 1H), 7.93 (d, J=8.2 Hz, 1H), 7.60 (t, J=7.7 Hz, 1H), 7.49-7.45 (m, 1H), 3.82 (t, J=15.3 Hz, 2H); LC/MS (m/z) [M+1]+ 209.2 (calculated for C11H10F2N2, 208.21).